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Compound of Interest

2-Methylbenzo[d]thiazole-5-
Compound Name:
carboxylic acid

Cat. No.: B1583416

Molecular Structure and Overview

2-Methylbenzo[d]thiazole-5-carboxylic acid (Molecular Formula: CoH7NO2S, Molecular
Weight: 193.23 g/mol ) is a heterocyclic compound featuring a benzothiazole core
functionalized with a methyl group at the 2-position and a carboxylic acid at the 5-position.[1]
The structural arrangement suggests its potential utility as a building block in medicinal
chemistry and materials science. Accurate spectral characterization is paramount for verifying
the identity, purity, and structure of synthesized batches of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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